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Compound of Interest

Compound Name: Methoxy-PMS

Cat. No.: B163039

Introduction

1-Methoxy-5-methylphenazinium methyl sulfate (Methoxy-PMS or MPMS) is a highly stable
and efficient electron mediator used in biochemical assays and histochemical staining for
enzymatic activity.[1][2] It serves as an intermediate electron carrier, transferring electrons from
reduced nicotinamide adenine dinucleotide (NADH) or nicotinamide adenine dinucleotide
phosphate (NADPH) to a final detector molecule, typically a tetrazolium salt.[1][3][4] The
primary advantage of Methoxy-PMS over its traditional counterpart, Phenazine Methosulfate
(PMS), is its exceptional photochemical stability.[2][5] Solutions of Methoxy-PMS are resistant
to degradation under normal laboratory lighting, ensuring greater reproducibility and reliability
in enzyme assays.[2][6] Its efficiency as an electron mediator is comparable, and in some
cases superior, to that of PMS, making it an ideal substitute for the activity staining of various
NAD(P)+-dependent dehydrogenases.[1][2]

Mechanism of Action

The use of Methoxy-PMS in enzymatic staining hinges on a coupled multi-step reaction. The
process begins with an NAD(P)+-dependent dehydrogenase oxidizing its specific substrate.
This enzymatic reaction reduces the coenzyme NAD+ or NADP+ to NADH or NADPH,
respectively. Methoxy-PMS then acts as an intermediary, accepting electrons from the newly
formed NAD(P)H and becoming reduced in the process. This step regenerates the oxidized
NAD(P)+, allowing the enzymatic reaction to continue. Finally, the reduced Methoxy-PMS
transfers the captured electrons to a tetrazolium salt, such as Nitroblue Tetrazolium (NBT) or

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b163039?utm_src=pdf-interest
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7357752/
https://pubmed.ncbi.nlm.nih.gov/201613/
https://pubmed.ncbi.nlm.nih.gov/7357752/
https://www.medchemexpress.com/Methoxy-PMS.html
https://www.selleckchem.com/products/1-methoxy-pms-.html
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/201613/
https://pubmed.ncbi.nlm.nih.gov/6774587/
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/201613/
https://www.dojindo.com/products/M003/
https://pubmed.ncbi.nlm.nih.gov/7357752/
https://pubmed.ncbi.nlm.nih.gov/201613/
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

lodonitrotetrazolium (INT). This reduction converts the soluble, lightly-colored tetrazolium salt
into a vibrant, insoluble formazan precipitate.[6][7] The localized deposition of this colored
formazan provides a visual marker for the site of enzymatic activity within a tissue section or a

guantifiable color change in a solution-based assay.
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Sample Preparation
(10-20 pm frozen tissue sections)

(50 pL from each well of

— _ culture plate to a new assay plate)
Prepare Staining Solution l

l Collect Supernatant

(Protect from light before use)

l Prepare Assay Buffer
(Mix stock solutions immediately
Incubation before use)
(Cover sections with staining solution,
30-60 min at 37°C in humid chamber) l
l Add Assay Buffer
(Add 50 pL to each well
Washing of the assay plate)
(3 x 5 min with PBS to remove
excess reagents) l

l Incubate

(60 min at room temperature,
Fixation (Optional) protected from light)
(4% PFA for 10-15 min) l
l Stop Reaction
Final Rinse & Mounting (Add 50 pL of 1M Acetic Acid
(Rinse with distilled water, to each well)
mount with agueous mounting medium) l
l Read Absorbance
Microscopy (Measure at 490 nm using a
(Image under bright-field microscope) microplate reader)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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